(2-(Azetidin-1-yl)pyridin-3-yl)methanamine dihydrochloride

Specification

• Molecular Formula: C9H15Cl2N3
• Molecular Weight: 236.14 g/mol
• IUPAC Name: [2-(azetidin-1-yl)pyridin-3-yl]methanamine;dihydrochloride
• Standard InChI: InChI=1S/C9H13N3.2ClH/c10-7-8-3-1-4-11-9(8)12-5-2-6-12;;/h1,3-4H,2,5-7,10H2;2*1H
• Standard InChI Key: TWFJHYNIFOOIAD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=C(C=CC=N2)CN.Cl.Cl

Introduction

(2-(Azetidin-1-yl)pyridin-3-yl)methanamine dihydrochloride is a complex organic compound characterized by its unique chemical structure, which includes a pyridine ring substituted with an azetidine moiety and a methanamine group. This compound is classified under specialty materials and has a CAS number of 1559064-00-4. Its chemical formula is C9H15Cl2N3, indicating the presence of chlorine, nitrogen, and carbon atoms in its molecular structure.

Synthesis Methods

The synthesis of (2-(Azetidin-1-yl)pyridin-3-yl)methanamine dihydrochloride involves several chemical reactions that require careful optimization to achieve high yield and purity. While specific synthesis methods for this compound are not detailed in the available literature, similar compounds often involve reactions such as nucleophilic substitutions and reductive aminations.

Comparison with Similar Compounds

(2-(Azetidin-1-yl)pyridin-3-yl)methanamine dihydrochloride stands out due to its specific combination of functional groups, which may contribute to distinct biological activities compared to similar compounds. For instance, 1-(Pyridin-3-yl)azetidine exhibits antidepressant properties, while 4-Amino-pyridine shows antimicrobial activity.

Future Research Directions

Future studies on (2-(Azetidin-1-yl)pyridin-3-yl)methanamine dihydrochloride should focus on its interaction with biological targets and its potential therapeutic applications. This could involve structure-activity relationship studies to optimize its pharmacological profile and minimize potential side effects.